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Compound of Interest

2-(4-Bromophenyl)ethylamine
Compound Name:
hydrochloride

Cat. No.: B1342784

The chemical compound 2-(4-Bromophenyl)ethylamine hydrochloride is also known by
several alternative names. These synonyms are often used interchangeably in scientific
literature, chemical catalogs, and regulatory documents. The synonyms primarily refer to the
free base form, 2-(4-Bromophenyl)ethylamine, with "hydrochloride" appended to denote the salt
form.

The most common synonyms for the base compound include:

4-Bromophenethylamine[1]

e 1-Amino-2-(4-bromophenyl)ethane
e 4-Bromophenylethylamine[1]

e p-Bromophenethylamine[1]

e p-Bromophenylethylamine[1]

e 2-(4-Bromophenyl)ethan-1-amine[1]
o 2-(4-Bromophenyl)ethanamine[1]

e 4-Bromobenzeneethanamine[1]
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When referring to the hydrochloride salt, these names would be appended with "hydrochloride."
The specific CAS number for 2-(4-Bromophenyl)ethylamine hydrochloride is 39260-89-4[2],
while the free base is registered under CAS number 73918-56-6[1].

It is important to distinguish this compound from the structurally related but distinct psychedelic
phenethylamine, 4-Bromo-2,5-dimethoxyphenethylamine, commonly known as 2C-B. The
hydrochloride salt of 2C-B has the CAS number 56281-37-9[3][4][5]. While both are brominated
phenethylamines, the presence of two methoxy groups on the phenyl ring in 2C-B confers
significantly different chemical and pharmacological properties[6][7].

Technical Data Summary

For researchers, scientists, and drug development professionals, a clear presentation of key
quantitative data is essential. The following table summarizes the physicochemical properties
of 2-(4-Bromophenyl)ethylamine, the free base of the hydrochloride salt.

Property Value Source
Molecular Formula CsH10BrN [1]
Molecular Weight 200.08 g/mol [1]
Boiling Point 63-72 °C at 0.2 mmHg [1]
Density 1.29 g/mL at 25 °C [1]
Refractive Index n20/D 1.574 [1]
Flash Point 113 °C (235.4 °F) - closed cup [1]

Experimental Protocols and Applications

Detailed experimental protocols involving 2-(4-Bromophenyl)ethylamine are available in the
scientific literature. Its primary applications in research are as a building block in organic
synthesis.

Synthesis of Pyrazinoisoquinoline Derivatives: 4-Bromophenethylamine has been utilized as a
starting material in the synthesis of novel pyrazinoisoquinoline derivatives[1].
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Synthesis of Alkyl Arylamino Sulfides: It has also been employed in the synthesis of alkyl
arylamino sulfides using elemental sulfur and various halides[1].

A generalized workflow for the application of 2-(4-Bromophenyl)ethylamine as a synthetic
building block is illustrated below.

General Synthetic Workflow

Reactant(s)

2-(4-Bromophenyl)ethylamine (e.g., Halides, Aldehydes)

Introduction

Reaction Conditions
(Solvent, Temperature, Catalyst)

Synthesis

Intermediate Product(s)

Transformation

Further Synthetic Steps
(e.g., Cyclization, Functionalization)

Finalization

Final Target Molecule

(e.g., Pyrazinoisoquinolines)

Click to download full resolution via product page

General Synthetic Workflow

This diagram outlines the logical progression from the starting material, 2-(4-
Bromophenyl)ethylamine, through various reaction stages to the final synthesized compound.
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The specific reactants and conditions would be dictated by the desired target molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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